1-Ethyl-5-nitro-pyridin-2-one

• IUPAC Name: 1-ethyl-5-nitropyridin-2-one
• InChI: InChI=1S/C7H8N2O3/c1-2-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3
• InChI Key: SLIBFQMZBMIHMS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=CC1=O)[N+](=O)[O-]
• Molecular Formula: C7H8N2O3
• DSSTOX Substance ID: DTXSID10304344
• Molecular Weight: 168.15 g/mol
• CAS RN: 66336-02-5

Description

1-Ethyl-5-nitro-pyridin-2-one is a chemical compound with the molecular formula C7H8N2O3. It is a derivative of pyridinone, which is a class of compounds that have been widely used in medicinal chemistry.

Synthesis Analysis

The synthesis of this compound and its derivatives often involves established condensation reactions. Pyrrolidines, which are similar to pyridinones, can be synthesized from different cyclic or acyclic precursors, or by functionalizing preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered pyridinone ring with a nitrogen and an oxygen atom, and five carbon atoms. It has a molecular weight of 168.15000.

Chemical Reactions Analysis

Pyridinones, including this compound, can serve as hydrogen bond donors and acceptors. They can form additional interactions with therapeutic targets, cross the cell membrane easily, and increase the water solubility of molecules.

Physical And Chemical Properties Analysis

This compound has a density of 1.3g/cm3 and a boiling point of 298.2ºC at 760 mmHg. The physicochemical properties of such a scaffold could be manipulated by adjustment of polarity, lipophilicity, and hydrogen bonding.

Scientific Research Applications

Crystal Structure and Electronic Properties

1-Ethyl-5-nitro-pyridin-2-one's crystal structure has been analyzed, revealing significant hydrogen bond interactions. It exhibits notable supramolecular architecture and shows major contributions from O…H interactions. Quantum chemical computations, including density functional theory calculations, have been used to quantify its electronic properties, providing insights into its molecular electrostatic potential and reactive sites (Kumara et al., 2019).

Catalytic Applications

In the field of asymmetric transfer hydrogenation of ketones, derivatives of this compound have been explored as catalysts. These derivatives demonstrated significant activity in catalyzing the transfer hydrogenation process, influencing reaction conditions and the identity of ketone substrates (Magubane et al., 2017).

Potential Anticancer Agents

Compounds synthesized from this compound have been investigated as potential anticancer agents. Research has shown effects on the proliferation and mitotic index of cultured L1210 cells and survival of mice bearing P388 leukemia, indicating its potential use in cancer treatment (Temple et al., 1983).

Future Directions

Pyridinones have been adopted as an important block in medicinal chemistry. Their wide application in fragment-based drug design, biomolecular mimetics, and kinase hinge-binding motifs suggests potential for further exploration and development. Future research could focus on the design of new pyridinone compounds with different biological profiles.